Cas no 162045-40-1 (4-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic Acid)

• Product Name: 4-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic Acid
• CAS No: 162045-40-1
• MF: C₁₈H₂₅NO₅
• MW: 335.394805669785
• MDL: MFCD15146518
• CID: 2106306
• Update Time: 2025-06-09

4-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((1-(tert-butoxycarbonyl)piperidin-3-yl)methoxy)benzoic acid
• 4-{[1-(tert-butoxycarbonyl)piperidin-3-yl]methoxy}benzoic acid
• 4-([1-(tert-Butoxycarbonyl)piperidin-3-yl]methoxy)benzoic acid
• T3759
• 4-{[1-(tert-Butoxycarbonyl)piperidin-3-yl]-methoxy}benzoic acid
• 4-([1-(tert-Butoxycarbonyl)piperidin-3-yl] methoxy)benzoic acid
• 1-piperidinecarboxylic acid, 3-[(4-carboxyphenoxy)methyl]-, 1-(1,1-dimethylethyl) ester
• 4-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic Acid

• MDL： MFCD15146518
• Inchi： 1S/C18H25NO5/c1-18(2,3)24-17(22)19-10-4-5-13(11-19)12-23-15-8-6-14(7-9-15)16(20)21/h6-9,13H,4-5,10-12H2,1-3H3,(H,20,21)
• InChI Key： OXAINLRKRAAVQO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 437
• Topological Polar Surface Area: 76.1

Additional information on 4-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic Acid

Professional Introduction to 4-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic Acid (CAS No. 162045-40-1)

4-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 162045-40-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and exploration. The unique structural features of this molecule, particularly the presence of a tert-butoxycarbonyl group and a piperidine moiety, contribute to its potential utility in the synthesis of bioactive agents.

The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance the solubility and metabolic stability of drug candidates. In particular, the 3-substituted piperidine derivatives have been extensively studied for their role in modulating various biological pathways. The incorporation of a benzoic acid moiety further enhances the pharmacological profile of this compound, as benzoic acid derivatives are well-documented for their anti-inflammatory, analgesic, and antioxidant properties.

The tert-butoxycarbonyl (Boc) group in the molecule serves as a protective group for the amine functionality, which is crucial during synthetic processes. This protection allows for selective modification at other sites on the molecule without affecting the amine group. The Boc group is particularly useful in multi-step syntheses where controlled reactivity is essential. Additionally, the methoxy group attached to the piperidine ring introduces further functional diversity, enabling modifications that can fine-tune the biological activity of the compound.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 4-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic Acid has emerged as a promising candidate in this context. Studies have demonstrated its potential role in inhibiting specific enzymes and receptors involved in various diseases, including cancer and neurological disorders. The combination of the piperidine and benzoic acid moieties provides a scaffold that can be further modified to target specific disease pathways effectively.

The benzoic acid derivative portion of the molecule has been shown to interact with biological targets such as cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. By modulating the activity of these enzymes, compounds like 4-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic Acid may offer therapeutic benefits similar to those of nonsteroidal anti-inflammatory drugs (NSAIDs), but with potentially improved selectivity and reduced gastrointestinal side effects. This makes it an attractive candidate for further development into novel anti-inflammatory agents.

The piperidine moiety, on the other hand, has been extensively studied for its role in enhancing blood-brain barrier penetration. Piperidine derivatives are known to improve oral bioavailability and central nervous system (CNS) activity, making them valuable in the development of drugs targeting neurological conditions. The presence of both functional groups in 4-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic Acid suggests that it may have dual-targeting capabilities, allowing it to interact with both peripheral and central nervous system pathways.

In terms of synthetic methodologies, the preparation of 4-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic Acid involves multi-step organic synthesis techniques. The introduction of the Boc group requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by protection-deprotection strategies to achieve the desired molecular architecture. Advanced techniques such as flow chemistry have also been explored to improve scalability and reproducibility in the synthesis process.

The pharmacokinetic properties of this compound are another area of interest. Preliminary studies suggest that it exhibits good oral bioavailability and moderate metabolic stability, which are critical factors for drug candidates intended for clinical use. Further investigations into its pharmacokinetic profile will provide valuable insights into its potential therapeutic applications and help guide future development efforts.

The safety profile of 4-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic Acid is also under active evaluation. Acute toxicity studies have been conducted to assess its safety at high doses, while chronic toxicity studies are being planned to evaluate long-term exposure risks. These studies are essential for determining appropriate dosing regimens and identifying any potential adverse effects that may need to be managed during clinical use.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in combination therapies, where it may synergize with other drugs to enhance therapeutic outcomes. Additionally, its structural features make it a valuable scaffold for designing next-generation drug candidates with improved pharmacological properties.

In conclusion, 4-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic Acid (CAS No. 162045-40-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with promising preclinical data, make it an attractive candidate for further investigation into treating various diseases. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in advancing therapeutic strategies across multiple medical disciplines.